N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide

• IUPAC Name: N-(4-methoxyphenyl)-4-pyrrol-1-ylbenzamide
• InChI: InChI=1S/C18H16N2O2/c1-22-17-10-6-15(7-11-17)19-18(21)14-4-8-16(9-5-14)20-12-2-3-13-20/h2-13H,1H3,(H,19,21)
• InChI Key: CJZDJUMJIRAZFE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=CC=C(C=C2)N3C=CC=C3
• Molecular Formula: C18H16N2O2
• Molecular Weight: 292.3 g/mol

Description

N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide, also known as MPB, is a chemical compound that has been widely used in scientific research due to its unique properties. MPB is a small molecule that can easily penetrate cell membranes and interact with various biological targets.

Mechanism of Action

The mechanism of action of N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide is based on its ability to inhibit the activity of CK2. CK2 is a protein kinase that regulates various cellular processes, including cell proliferation, survival, and differentiation. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide binds to the ATP-binding site of CK2 and prevents its activity, leading to the inhibition of downstream signaling pathways.
Biochemical and physiological effects:
The biochemical and physiological effects of N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide are primarily related to its inhibition of CK2 activity. CK2 has been shown to be involved in various cellular processes, including DNA repair, circadian rhythms, and synaptic plasticity. Inhibition of CK2 activity by N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide can affect these processes and lead to changes in cellular function.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide in lab experiments is its specificity for CK2. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has been shown to be a potent and selective inhibitor of CK2, which makes it a valuable tool for studying the role of CK2 in various biological processes. However, one of the limitations of using N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide is its potential off-target effects. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide may interact with other proteins or enzymes, leading to unintended effects.

Future Directions

There are several future directions for the use of N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide in scientific research. One direction is the development of more potent and selective CK2 inhibitors based on the structure of N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide. Another direction is the investigation of the role of CK2 in various diseases, such as cancer and neurodegenerative disorders. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide may also be used as a tool for studying the interaction between CK2 and other proteins or enzymes. Overall, N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has the potential to be a valuable tool for scientific research in various fields.

Synthesis Methods

The synthesis of N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide involves several steps. The first step is the preparation of 4-(1H-pyrrol-1-yl)benzoic acid, which is achieved by reacting 1H-pyrrole with 4-bromobenzoic acid in the presence of a palladium catalyst. The second step is the conversion of 4-(1H-pyrrol-1-yl)benzoic acid to N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide by reacting it with 4-methoxyaniline in the presence of a coupling reagent such as N,N'-diisopropylcarbodiimide (DIC).

Scientific Research Applications

N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has been used in various scientific research studies, including cancer research, neuroscience, and drug discovery. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has been shown to inhibit the growth of cancer cells by targeting the protein kinase CK2, which is involved in cell proliferation and survival. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has also been used as a tool to study the role of CK2 in various biological processes, such as circadian rhythms and DNA repair. In neuroscience research, N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has been used to study the role of CK2 in synaptic plasticity and memory formation. N-(4-methoxyphenyl)-4-(1H-pyrrol-1-yl)benzamide has also been used in drug discovery as a lead compound for the development of CK2 inhibitors.